![molecular formula C13H10BrCl3N2OS B2842425 N-[2-bromo-5-(2,5-dichlorobenzyl)-1,3-thiazol-4-yl]-2-chloropropanamide CAS No. 852933-27-8](/img/structure/B2842425.png)
N-[2-bromo-5-(2,5-dichlorobenzyl)-1,3-thiazol-4-yl]-2-chloropropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-bromo-5-(2,5-dichlorobenzyl)-1,3-thiazol-4-yl]-2-chloropropanamide, commonly known as BTCP, is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. BTCP is a thiazole derivative that has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.
Mechanism of Action
The mechanism of action of BTCP is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and survival. Additionally, BTCP has been found to induce apoptosis, or programmed cell death, in cancer cells, further contributing to its potential as an anticancer agent.
Biochemical and Physiological Effects:
BTCP has been found to exhibit a wide range of biochemical and physiological effects. Studies have shown that it can modulate the activity of certain neurotransmitters, such as dopamine and serotonin, in the brain, leading to potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. Additionally, BTCP has been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of BTCP in lab experiments is its potent antiproliferative effects on cancer cells, making it a valuable tool for studying the mechanisms of cancer cell growth and survival. However, one of the limitations of using BTCP in lab experiments is its potential toxicity, which may limit its use in certain experimental systems.
Future Directions
There are several potential future directions for research on BTCP. One area of interest is its potential as a therapeutic agent for the treatment of cancer, neurological disorders, and pain and inflammation. Additionally, further research is needed to fully understand the mechanisms of action of BTCP and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of BTCP involves the reaction of 2-bromo-5-(2,5-dichlorobenzyl)thiazole with 2-chloropropionyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain the final compound.
Scientific Research Applications
BTCP has been studied extensively for its potential applications in various fields of scientific research. One of the most promising areas of research is its use as a potential anticancer agent. Studies have shown that BTCP exhibits potent antiproliferative effects on a wide range of cancer cells, including breast, lung, and colon cancer cells.
Properties
IUPAC Name |
N-[2-bromo-5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-4-yl]-2-chloropropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrCl3N2OS/c1-6(15)12(20)18-11-10(21-13(14)19-11)5-7-4-8(16)2-3-9(7)17/h2-4,6H,5H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEFNBJFBYLDHBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=C(SC(=N1)Br)CC2=C(C=CC(=C2)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrCl3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.